Cas no 93781-04-5 ((1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine)
![(1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine structure](https://www.kuujia.com/scimg/cas/93781-04-5x500.png)
93781-04-5 structure
Product name:(1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine
(1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine Chemical and Physical Properties
Names and Identifiers
-
- (1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine
- UNII-UU38O9QRKX
- BENZO(C)-1-BENZOXIRENO(2,3-H)ACRIDINE, 1A,2,3,13C-TETRAHYDRO-, (1AR,13CS)-
- Q27291275
- BENZ(C)OXIRENO(5,6)BENZ(1,2-H)ACRIDINE, 1A,2,3,13C-TETRAHYDRO-, (1AR,13CS)-
- 93781-04-5
- (1AR,13CS)-1A,2,3,13C-TETRAHYDROBENZO(C)(1)BENZOXIRENO(2,3-H)ACRIDINE
- (1aR)-1a,2,3,13c-Tetrahydrobenz(c)oxireno(5,6)benz(1,2-h)acridine
- CCRIS 8826
- UU38O9QRKX
- Benz(c)oxireno(5,6)benz(1,2-h)acridine, 1a,2,3,13c-tetrahydro-, (1aR)-
- (-)-(1S,2R)-1,2-Epoxy-1,2,3,4-tetrahydrodibenz(c,h)acridine
- (1ar)-1a,2,3,13c-tetrahydro-benz(c)oxireno(5,6)benz(1,2-H)acridine
- (1AR,13CS)-1A,2,3,13C-TETRAHYDROBENZ[C]OXIRENO[5,6]BENZ[1,2-H]ACRIDINE
-
- Inchi: InChI=1S/C21H15NO/c1-2-4-16-12(3-1)5-7-14-11-15-8-6-13-9-10-17-21(23-17)18(13)20(15)22-19(14)16/h1-8,11,17,21H,9-10H2/t17-,21-/m1/s1
- InChI Key: GSTWSMBPFZRZGT-DYESRHJHSA-N
- SMILES: C1CC2=C(C3C1O3)C4=C(C=C2)C=C5C=CC6=CC=CC=C6C5=N4
Computed Properties
- Exact Mass: 297.115
- Monoisotopic Mass: 297.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 479
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 25.4Ų
Experimental Properties
- Density: 1.341
- Boiling Point: 556.2°C at 760 mmHg
- Flash Point: 194.8°C
- Refractive Index: 1.795
(1aR,13cS)-1a,2,3,13c-tetrahydrobenzo[c][1]benzoxireno[2,3-h]acridine Related Literature
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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Xiaohui Tian,Jochen Autschbach,Yizhong Yuan,Jinyu Sun,Xin Liu,Chuan Chen,Huijun Cao J. Mater. Chem. C, 2013,1, 5779-5790
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Liang-Wei Zhu,Wu Yang,Ling-Shu Wan,Zhi-Kang Xu Polym. Chem., 2014,5, 5175-5182
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Sohyun Park,Hungu Kang,Hyo Jae Yoon J. Mater. Chem. A, 2019,7, 14419-14446
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